Cas no 1154976-15-4 (4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzonitrile)

• Product Name: 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzonitrile
• CAS No: 1154976-15-4
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5843142
• PubChem ID: 43581444
• Update Time: 2025-06-12

4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzonitrile
• EN300-1196936
• 1154976-15-4
• 4-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzonitrile

• Inchi： 1S/C12H14N2O2S/c13-9-11-1-3-12(4-2-11)10-14-5-7-17(15,16)8-6-14/h1-4H,5-8,10H2
• InChI Key： HTTKRCYSMHMVGW-UHFFFAOYSA-N
• SMILES： S1(CCN(CC2C=CC(C#N)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzonitrile

4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile: A Comprehensive Overview

4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile (CAS No. 1154976-15-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique thiomorpholine and benzonitrile moieties, has garnered attention for its potential in drug development and advanced material synthesis. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile is C₁₅H₁₅NOS₂, with a molecular weight of 305.39 g/mol. The compound features a benzonitrile group attached to a thiomorpholine ring, which is oxidized to form a dioxothiomorpholine moiety. This structure confers unique chemical and physical properties to the compound, including high stability and solubility in various solvents. The presence of the nitrile group also imparts significant reactivity, making it a valuable intermediate in synthetic chemistry.

Synthesis Methods

The synthesis of 4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile has been extensively studied in the literature. One common approach involves the reaction of 4-cyanobenzyl chloride with dioxothiomorpholine in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Recent advancements have also explored green chemistry methods, utilizing environmentally friendly solvents and catalysts to improve the sustainability of the synthesis process.

Biological Activities

4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile has shown promising biological activities in various preclinical studies. One notable application is its potential as an antitumor agent. Research has demonstrated that this compound can inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, it has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile is currently being explored through clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. For instance, a Phase I clinical trial evaluating the compound's safety and pharmacokinetics in healthy volunteers reported no significant adverse effects at therapeutic doses. Further studies are underway to assess its efficacy in treating specific types of cancer and inflammatory conditions.

Mechanisms of Action

The biological activities of 4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile are attributed to its ability to modulate multiple cellular processes. One key mechanism involves its interaction with protein kinases involved in cell signaling pathways. By inhibiting these kinases, the compound can effectively block the transmission of signals that promote cell growth and survival. Additionally, it has been shown to induce apoptosis in cancer cells by activating pro-apoptotic pathways.

Recent Research Advancements

In recent years, significant progress has been made in understanding the structure-function relationships of 4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile. Advanced computational methods have been employed to predict its binding interactions with target proteins, providing insights into its mechanism of action at the molecular level. Furthermore, combinatorial chemistry approaches have been utilized to synthesize analogs with enhanced biological activities and improved pharmacological properties.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(1,1-dioxo-1λ⁶-thiomorpholin-4-yl)methylbenzonitrile holds great promise for advancing our understanding of its therapeutic potential and developing new treatments for various diseases. Future studies should focus on optimizing its pharmacological properties through rational drug design and evaluating its long-term safety and efficacy in larger clinical trials. Additionally, exploring its applications in other areas such as materials science could open up new avenues for innovation.